Cas no 1353631-67-0 (1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 1353631-67-0
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• MDL: MFCD22396242
• CID: 5208350
• PubChem ID: 86207909
• Update Time: 2026-03-06

1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-methylcarbamoyl-2H-pyrazole-3-carboxylic acid
• 1-methyl-3-[(methylamino)carbonyl]-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-methyl-3-[(methylamino)carbonyl]-
• 1-Methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid
• 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid

• MDL： MFCD22396242
• Inchi： 1S/C7H9N3O3/c1-8-6(11)4-3-5(7(12)13)10(2)9-4/h3H,1-2H3,(H,8,11)(H,12,13)
• InChI Key： JUYUMXYQWWBXPS-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=CC(C(NC)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid

1-Methyl-3-(Methylcarbamoyl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid, with the CAS number 1353631-67-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have gained substantial attention due to their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring, including a methyl group at position 1, a methylcarbamoyl group at position 3, and a carboxylic acid group at position 5, contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of pyrazole derivatives in various therapeutic areas, such as anti-inflammatory, antitumor, and antimicrobial activities. The methylcarbamoyl group attached to the pyrazole ring is known to enhance the molecule's solubility and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the carboxylic acid group at position 5 plays a critical role in hydrogen bonding interactions, which are essential for molecular recognition and binding to target proteins.

In terms of synthesis, 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid can be prepared through various routes, including condensation reactions and cyclization processes. One common method involves the reaction of an aldehyde with an amine derivative in the presence of a suitable catalyst to form the pyrazole ring. The introduction of substituents at specific positions on the ring requires precise control over reaction conditions to ensure high yields and purity.

From a pharmacological perspective, this compound has shown remarkable potential in preclinical studies. For instance, research has demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid could serve as a lead compound for developing novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various drug targets using molecular docking studies. These studies have revealed that the methylcarbamoyl group and carboxylic acid group are crucial for stabilizing interactions with target proteins, thereby enhancing its therapeutic potential.

In conclusion, 1-methyl-3-(methylcarbamoyl)-1H-pyrazole-5-carboxylic acid is a versatile compound with significant implications in drug discovery and development. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool for addressing unmet medical needs in various therapeutic areas. As research continues to unfold, this compound is expected to pave the way for innovative treatments that improve human health outcomes.